Redox-controlled fluorescence modulation (electrofluorochromism) in triphenylamine derivatives†
RSC Advances Pub Date: 2014-07-15 DOI: 10.1039/C4RA02675F
Abstract
The study of the chemical and electrochemical fluorescence switching properties of a family of substituted triphenylamine derivatives is reported. First of all, the synthesis of a family of six compounds is described. They are characterized by electrochemistry, UV-vis and fluorescence spectroscopy and spectroelectrochemistry. Theoretical calculations were performed in order to corroborate the experimental results. While these compounds emit blue to green light under UV irradiation with a large quantum yield (37%) in the case of one molecule, the fluorescence intensity is quenched upon oxidation. The fluorescence behavior can be switched between the strong fluorescent (neutral) state and the non-fluorescent (oxidized) state with a high contrast (around 1500 for the fluorescence intensity for one of these molecules). Furthermore, the chromatic contrast of three of these molecules reaches 70% that can be important for further applications.
Recommended Literature
- [1] Evidence for the intrinsic nature of band-gap states electrochemically observed on atomically flat TiO2(110) surfaces†
- [2] Elusive 2-aminofuran Diels–Alder substrates for a straightforward synthesis of polysubstituted anilines†
- [3] Fast synthesis of copper nanoclusters through the use of hydrogen peroxide additive and their application for the fluorescence detection of Hg2+ in water samples†
- [4] Excellent mechanical performance and enhanced dielectric properties of OBC/SiO2 elastomeric nanocomposites: effect of dispersion of the SiO2 nanoparticles†
- [5] Evolution in surface coverage of CH3NH3PbI3−XClXvia heat assisted solvent vapour treatment and their effects on photovoltaic performance of devices
- [6] Evolved polymerases facilitate selection of fully 2′-OMe-modified aptamers†
- [7] Ester-directed orthogonal dual C–H activation and ortho aryl C–H alkenylation via distal weak coordination†
- [8] Establishing empirical design rules of nucleic acid templates for the synthesis of silver nanoclusters with tunable photoluminescence and functionalities towards targeted bioimaging applications†
- [9] Distinct roles of SNARE-mimicking lipopeptides during initial steps of membrane fusion†
- [10] Fe(iii)-mediated isomerization of α,α-diarylallylic alcohols to ketones via radical 1,2-aryl migration†
Journal Name：RSC Advances
research_products
-
CAS no.: 89640-58-4
![N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide](https://ossimg.kuujia.com/scimg/1444500/1444113-98-7x500.png)
![1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol](https://ossimg.kuujia.com/scimg/1271000/1270529-38-8x500.png)
![2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid](https://ossimg.kuujia.com/scimg/2138500/2138166-62-6x500.png)
![2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide](https://ossimg.kuujia.com/scimg/2034500/2034271-14-0x500.png)